![molecular formula C19H20ClFN2O2 B4429704 1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine](/img/structure/B4429704.png)
1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine
Overview
Description
1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine, also known as CFMP, is a chemical compound that has been of interest to scientists due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine is not fully understood, but it is believed to act as a selective serotonin receptor agonist, binding to the 5-HT1A and 5-HT2A receptors with high affinity. It has also been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of serotonin receptor activity, and the inhibition of cytochrome P450 enzyme activity. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine is its high affinity for serotonin receptors, which makes it a useful tool for the study of these receptors. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for research on 1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the study of the effects of this compound on other serotonin receptor subtypes, as well as on other neurotransmitter systems. Finally, the potential applications of this compound in the treatment of various diseases, including cancer and mental health disorders, warrant further investigation.
In conclusion, this compound is a chemical compound that has been of interest to scientists due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound and its derivatives is necessary to fully understand its potential applications.
Scientific Research Applications
1-(2-chloro-4-fluorobenzyl)-4-(2-methoxybenzoyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. In neuroscience, this compound has been studied as a potential tool for the study of serotonin receptors, as it has been shown to bind to these receptors with high affinity. In pharmacology, this compound has been studied as a potential tool for the study of drug metabolism, as it has been shown to be metabolized by cytochrome P450 enzymes.
properties
IUPAC Name |
[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]-(2-methoxyphenyl)methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClFN2O2/c1-25-18-5-3-2-4-16(18)19(24)23-10-8-22(9-11-23)13-14-6-7-15(21)12-17(14)20/h2-7,12H,8-11,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QERGPIPTVUTOQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=C(C=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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